Cas no 36903-89-6 (Octane,4-chloro-4-methyl-)
Octane,4-chloro-4-methyl- structure
Product Name:Octane,4-chloro-4-methyl-
CAS No:36903-89-6
MF:C9H19Cl
MW:162.700162172318
CID:296520
PubChem ID:19805060
Update Time:2025-04-19
Octane,4-chloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octane,4-chloro-4-methyl-
- 4-CHLORO-4-METHYLOCTANE
- 4-Chlor-4-methyl-octan
- 4-chloro-4-methyl-octane
- Octane,4-chloro-4-methyl
- AKOS006332296
- 36903-89-6
- DTXSID70958105
- SCHEMBL9640634
-
- Inchi： 1S/C9H19Cl/c1-4-6-8-9(3,10)7-5-2/h4-8H2,1-3H3
- InChI Key： UFUKXCKHTRKNJD-UHFFFAOYSA-N
- SMILES： ClC(C)(CCC)CCCC
Computed Properties
- Exact Mass: 162.11800
- Monoisotopic Mass: 162.1175283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.8723
- Melting Point: -39.4°C (estimate)
- Boiling Point: 203.25°C (estimate)
- Flash Point: 59.9°C
- Refractive Index: 1.4360
- PSA: 0.00000
- LogP: 3.97420
Octane,4-chloro-4-methyl- Customs Data
- HS CODE：2903199000
- Customs Data：
China Customs Code:
2903199000Overview:
2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Octane,4-chloro-4-methyl- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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